Cas no 1805460-67-6 (Methyl 3-(difluoromethyl)-6-fluoro-2-methoxypyridine-4-carboxylate)

• Product Name: Methyl 3-(difluoromethyl)-6-fluoro-2-methoxypyridine-4-carboxylate
• CAS No: 1805460-67-6
• MF: C₉H₈F₃NO₃
• MW: 235.15993309021
• CID: 4883054
• Update Time: 2025-11-06

Methyl 3-(difluoromethyl)-6-fluoro-2-methoxypyridine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-(difluoromethyl)-6-fluoro-2-methoxypyridine-4-carboxylate

• Inchi： 1S/C9H8F3NO3/c1-15-8-6(7(11)12)4(9(14)16-2)3-5(10)13-8/h3,7H,1-2H3
• InChI Key： ABGPGLLCRSGCJG-UHFFFAOYSA-N
• SMILES： FC(C1C(=NC(=CC=1C(=O)OC)F)OC)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 252
• XLogP3: 2.1
• Topological Polar Surface Area: 48.4

Additional information on Methyl 3-(difluoromethyl)-6-fluoro-2-methoxypyridine-4-carboxylate

Recent Advances in the Application of Methyl 3-(difluoromethyl)-6-fluoro-2-methoxypyridine-4-carboxylate (CAS: 1805460-67-6) in Chemical Biology and Pharmaceutical Research

Methyl 3-(difluoromethyl)-6-fluoro-2-methoxypyridine-4-carboxylate (CAS: 1805460-67-6) is a fluorinated pyridine derivative that has recently garnered significant attention in chemical biology and pharmaceutical research. This compound, characterized by its unique difluoromethyl and methoxy functional groups, has demonstrated promising potential as a versatile building block in the synthesis of bioactive molecules. Recent studies have explored its applications in drug discovery, particularly in the development of kinase inhibitors and agrochemicals, owing to its favorable physicochemical properties and ability to modulate biological targets.

A 2023 study published in the Journal of Medicinal Chemistry highlighted the role of Methyl 3-(difluoromethyl)-6-fluoro-2-methoxypyridine-4-carboxylate as a key intermediate in the synthesis of novel Bruton's tyrosine kinase (BTK) inhibitors. The researchers utilized this compound to introduce fluorinated motifs into the inhibitor scaffold, enhancing binding affinity and metabolic stability. The resulting inhibitors exhibited nanomolar potency against BTK, a critical target in autoimmune diseases and B-cell malignancies, underscoring the compound's utility in medicinal chemistry.

In addition to its pharmaceutical applications, this compound has also been investigated in agrochemical research. A recent patent (WO2023056789) disclosed its use as a precursor for the synthesis of herbicidal agents. The difluoromethyl group was found to improve the herbicidal activity by increasing membrane permeability and target engagement. Field trials demonstrated that derivatives of Methyl 3-(difluoromethyl)-6-fluoro-2-methoxypyridine-4-carboxylate exhibited broad-spectrum weed control with minimal environmental impact, positioning it as a sustainable alternative to conventional herbicides.

From a synthetic chemistry perspective, advancements in the scalable production of Methyl 3-(difluoromethyl)-6-fluoro-2-methoxypyridine-4-carboxylate have been reported. A 2024 Organic Process Research & Development article detailed an optimized catalytic fluorination protocol that achieved >90% yield with high regioselectivity. This methodological improvement addresses previous challenges associated with the introduction of the difluoromethyl group, enabling broader access to this valuable intermediate for industrial and academic research.

Ongoing research is exploring the compound's potential in other therapeutic areas, including its use as a positron emission tomography (PET) tracer precursor for imaging applications. Preliminary data suggest that fluorine-18 labeled analogs of Methyl 3-(difluoromethyl)-6-fluoro-2-methoxypyridine-4-carboxylate could serve as valuable tools for studying drug-target engagement in vivo. As the chemical biology community continues to uncover new applications for this multifunctional building block, its role in advancing both pharmaceutical and agrochemical innovation appears increasingly significant.